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Compound of Interest

Compound Name: Antimony trifluoride

Cat. No.: B1265598 Get Quote

This guide provides essential information for researchers, scientists, and drug development

professionals on the proper handling and disposal of antimony trifluoride (SbF₃) waste.

Adherence to these protocols is critical to ensure laboratory safety and environmental

compliance.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with antimony trifluoride?

A1: Antimony trifluoride is a corrosive and toxic substance. It is classified as acutely toxic if

swallowed, in contact with skin, or if inhaled.[1][2][3] It can cause severe skin burns and eye

damage.[1][3][4] The substance is also toxic to aquatic life with long-lasting effects.[2][3][4]

Upon heating or in a fire, it can produce poisonous gases, including hydrogen fluoride and

antimony oxides.[1][4] Chronic exposure to antimony compounds may lead to symptoms

resembling lead or arsenic poisoning, including irritation of the mouth and nose, gastrointestinal

distress, and potential damage to the liver, heart, and lungs.[5]

Q2: What personal protective equipment (PPE) should I wear when handling antimony
trifluoride waste?

A2: When handling antimony trifluoride, it is imperative to wear appropriate personal

protective equipment. This includes chemical-resistant gloves, a face shield, and safety glasses

that are tested and approved under government standards such as NIOSH (US) or EN 166

(EU).[3][4] Protective work clothing is also necessary.[6] For situations where dust or aerosols
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may be generated, a NIOSH/MSHA or European Standard EN 149 approved respirator should

be used.[1] Ensure that an eyewash station and safety shower are readily accessible in the

work area.[1]

Q3: How should I store antimony trifluoride waste before disposal?

A3: Antimony trifluoride waste should be stored in tightly closed, suitable containers in a cool,

dry, and well-ventilated area.[1][2][3] The storage area should be designated for corrosive

materials. It is also recommended to store it under an inert atmosphere, such as nitrogen, and

to protect it from moisture.[1][6] Waste containers should be clearly labeled as "Hazardous

Waste: Antimony Trifluoride."

Q4: What materials are incompatible with antimony trifluoride?

A4: Antimony trifluoride can react violently with water.[6] It is incompatible with strong

oxidizing agents (e.g., perchlorates, nitrates), strong acids (e.g., hydrochloric, sulfuric, nitric

acid), and metals.[1][6] Contact with these substances should be strictly avoided to prevent

dangerous reactions.

Q5: What is the correct procedure for cleaning up a small spill of antimony trifluoride?

A5: For a small spill, first evacuate any personnel not wearing appropriate protective equipment

from the area.[6] Ensure the area is well-ventilated.[6] Carefully collect the powdered material

using a method that avoids creating dust, such as sweeping and shoveling, and place it into a

sealed container for disposal.[4][6][7] Do not use water to clean up the spill, as it can react

violently.[6] After the cleanup is complete, the area should be thoroughly ventilated.[6] All

cleanup materials should be disposed of as hazardous waste.

Q6: How is antimony trifluoride waste ultimately disposed of?

A6: Antimony trifluoride is considered a hazardous waste and must be disposed of in

accordance with federal, state, and local environmental regulations.[4][6] The recommended

method of disposal is to offer surplus and non-recyclable solutions to a licensed disposal

company.[3][4][7] One suggested method involves dissolving or mixing the material with a

combustible solvent and burning it in a chemical incinerator equipped with an afterburner and

scrubber.[3][4][7] Do not discharge antimony trifluoride waste into drains or the environment.

[4]
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Quantitative Data Summary
Parameter Value Issuing Organization

Oral LD50 (Rat) 804 mg/kg ChemicalBook

Occupational Exposure Limit

(as Antimony)
0.5 mg/m³ (TLV) ACGIH

Immediately Dangerous to Life

and Health (IDLH) (as

Antimony)

50 mg/m³ NIOSH

Experimental Protocols
Protocol for Segregation and Temporary Storage of
Antimony Trifluoride Waste
This protocol outlines the procedure for the safe segregation and temporary storage of solid

and liquid antimony trifluoride waste generated during laboratory experiments.

Materials:

Designated hazardous waste container (solid)

Designated hazardous waste container (liquid, compatible material)

Waste labels

Personal Protective Equipment (PPE) as specified in the FAQs

Fume hood

Procedure:

Preparation: Before starting any experiment that will generate antimony trifluoride waste,

designate separate, clearly labeled waste containers for solid and liquid waste. Ensure these

containers are made of compatible materials.
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Waste Collection (Solid):

All solid waste contaminated with antimony trifluoride (e.g., contaminated filter paper,

disposable labware) should be placed directly into the designated solid waste container.

Avoid creating dust when transferring solid waste. If necessary, moisten the waste with a

non-reactive solvent (e.g., mineral oil) to minimize dust generation.

Waste Collection (Liquid):

Collect all liquid waste containing antimony trifluoride in the designated liquid waste

container.

Do not mix with incompatible waste streams (e.g., strong acids, oxidizers).[6]

Container Management:

Keep waste containers closed at all times, except when adding waste.

Do not overfill containers. Leave adequate headspace for expansion.

Storage:

Store the sealed and labeled waste containers in a designated, well-ventilated, and cool

secondary containment area away from incompatible materials.[1][2]

Disposal Request:

Once the waste container is full, or on a regular schedule, arrange for pickup and disposal

by a licensed hazardous waste disposal company. Follow your institution's specific

procedures for hazardous waste disposal requests.
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Antimony Trifluoride Waste Handling Workflow
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Caption: Workflow for routine and emergency handling of SbF₃ waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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